Butyl 5-{[(4-ethoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate

• Molecular Formula: C26H27NO6S
• Molecular Weight: 481.6 g/mol
• IUPAC Name: butyl 5-[(4-ethoxyphenyl)sulfonylamino]-2-methylbenzo[g][1]benzofuran-3-carboxylate
• InChI: InChI=1S/C26H27NO6S/c1-4-6-15-32-26(28)24-17(3)33-25-21-10-8-7-9-20(21)23(16-22(24)25)27-34(29,30)19-13-11-18(12-14-19)31-5-2/h7-14,16,27H,4-6,15H2,1-3H3
• InChI Key: ZBJFRYCSJCIRMY-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C1=C(OC2=C1C=C(C3=CC=CC=C32)NS(=O)(=O)C4=CC=C(C=C4)OCC)C

Description

Butyl 5-{[(4-ethoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a derivative of naphthofuran and is known to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of Butyl 5-{[(4-ethoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate is not fully understood. However, it is known to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and 5-lipoxygenase, which are involved in the production of inflammatory mediators. This inhibition leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Butyl 5-{[(4-ethoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate has several biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins and leukotrienes, which are involved in the inflammatory response. It has also been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One advantage of using Butyl 5-{[(4-ethoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate in lab experiments is its ability to inhibit the activity of certain enzymes, making it a potential candidate for drug discovery. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for the use of Butyl 5-{[(4-ethoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate. One direction is the development of new therapies for inflammatory diseases, such as arthritis and asthma. Another direction is the development of new therapies for cancer, as Butyl 5-{[(4-ethoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate has been shown to induce apoptosis in cancer cells. Finally, further research is needed to fully understand the mechanism of action of this compound, which could lead to the development of more effective therapies.
In conclusion, Butyl 5-{[(4-ethoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate is a promising compound with potential applications in scientific research. Its ability to inhibit the activity of certain enzymes and its anti-inflammatory and anti-cancer properties make it a potential candidate for drug discovery. Further research is needed to fully understand its mechanism of action and to develop more effective therapies for inflammatory diseases and cancer.

Synthesis Methods

The synthesis of Butyl 5-{[(4-ethoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate is a complex process that involves several steps. The first step involves the preparation of 5-bromo-2-methylnaphtho[1,2-b]furan-3-carboxylic acid, which is then reacted with butylamine to form the corresponding amide. This amide is then treated with para-toluenesulfonyl chloride and sodium hydride to form the sulfonyl chloride intermediate. Finally, this intermediate is reacted with 4-ethoxyaniline to form the desired product.

Scientific Research Applications

Butyl 5-{[(4-ethoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate has several potential applications in scientific research. This compound has been shown to inhibit the activity of certain enzymes, making it a potential candidate for drug discovery. It has also been shown to have anti-inflammatory and anti-cancer properties, which could be useful in the development of new therapies for these diseases.